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Section 1: Compound Identification and Hazard
Classification

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Tert-butyl-2-iodophenol

Cat. No.: B1314731

A foundational aspect of laboratory safety is the unambiguous identification of a chemical and
its associated hazards as mandated by the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.

Compound Details:
e Chemical Name: 5-tert-butyl-2-iodophenol

CAS Number: 20942-70-5

Molecular Formula: C10H1310[1][2][3]

Molecular Weight: 276.12 g/mol [1][2][4]

Physical Form: Solid, powder[5][6]
GHS Hazard Classification:

The compound is classified with the following GHS elements, indicating a moderate but
significant hazard profile that demands careful handling.
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GHS Element Classification Description

Indicates a less severe hazard

Signal Word Warning
level.[2][5][6]
] GHSO07 (Exclamation Mark)[5]
Pictogram
[6]
Hazard Statements H302 Harmful if swallowed.[2][5][6]
H315 Causes skin irritation.[2][5][6]
Causes serious eye irritation.
H319
[21[5][6]
May cause respirator
H335 Y P Y

irritation.[2][6]

Section 2: Toxicological Insights: The "Why" Behind
the Hazards

Understanding the mechanistic basis of a chemical's toxicity is paramount for developing
effective safety protocols. The hazards of 5-tert-butyl-2-iodophenol are rooted in the reactivity
of its functional groups.

e Skin and Eye Irritation (H315, H319): The primary driver of this compound's irritancy is the
phenolic hydroxyl (-OH) group. Phenols are known corrosives and irritants.[7] They can
cause damage by denaturing proteins and disrupting the lipid matrix of cell membranes,
leading to cell death and inflammation.[8][9] This is classified as a reversible effect,
distinguishing it from more severe corrosive damage.[10][11] The presence of a bulky tert-
butyl group and a large iodine atom on the ring can modulate this reactivity, but the inherent
hazard of the phenol moiety remains.

o Respiratory Irritation (H335): As a fine powder, the compound can be easily inhaled.[6] Once
in the respiratory tract, the phenolic group can irritate the mucous membranes through the
same mechanisms responsible for skin and eye irritation, leading to inflammation, coughing,
and discomfort.[12][13]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://achmem.com/products/cat-no-xq01125
https://www.sigmaaldrich.com/HK/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf41d2
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf41d2
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://achmem.com/products/cat-no-xq01125
https://www.sigmaaldrich.com/HK/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf41d2
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://achmem.com/products/cat-no-xq01125
https://www.sigmaaldrich.com/HK/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf41d2
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://achmem.com/products/cat-no-xq01125
https://www.sigmaaldrich.com/HK/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf41d2
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://achmem.com/products/cat-no-xq01125
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://www.benchchem.com/product/b1314731?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://datasheets.scbt.com/sc-231149.pdf
https://www.chemsafetypro.com/Topics/GHS/GHS_Classification_Criteria_for_Serious_Eye_Damage_and_Eye_Irritation.html
https://www.schc.org/assets/docs/ghs_info_sheets/Eye%20Damage%20Irritation%20Final%202018-03.pdf
https://www.sigmaaldrich.com/HK/zh/product/enamine/ena769495685?context=bbe
https://www.msds-europe.com/h-statements/
https://www.spectrumchemical.com/media/sds/B2526_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Harmful if Swallowed (H302): Upon ingestion, the compound is absorbed into the
bloodstream. While specific toxicokinetic data for this exact molecule is not readily available,
related phenolic compounds are known to be systemically toxic.[9][14] They can exert effects
on the central nervous system and cause damage to the liver and kidneys, which are
responsible for metabolizing and excreting foreign substances.[15][16] The "Harmful"
classification (Acute Toxicity Category 4) indicates that ingestion of a relatively small amount
could cause serious health effects.[17]

The logical flow from hazard identification to the implementation of control measures is critical
for ensuring laboratory safety.

Caption: Relationship between hazard identification and safety protocols.

Section 3: Protocols for Safe Handling and Risk
Mitigation

A multi-layered approach, incorporating engineering controls, administrative procedures, and
personal protective equipment (PPE), is essential for minimizing exposure.

3.1 Engineering Controls

e Primary Containment: All weighing and manipulation of 5-tert-butyl-2-iodophenol powder
must be conducted within a certified chemical fume hood to prevent inhalation of airborne
particles and to contain any potential spills.[13]

3.2 Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:
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PPE Type Specification Rationale

Protects against airborne

Chemical splash goggles powder and accidental
Eye Protection conforming to ANSI Z87.1 or splashes, mitigating the risk of
EN 166. serious eye irritation (H319).
[18]

Provides a barrier against skin
contact, preventing irritation
) Nitrile gloves (minimum (H315).[17][19] Gloves must
Hand Protection _ _
thickness of 0.11 mm). be inspected before use and
changed immediately if

contaminated.

] A buttoned, long-sleeved Prevents contamination of
Body Protection ]
laboratory coat. personal clothing.

3.3 Safe Handling Workflow

Preparation: Cordon off the work area. Ensure the fume hood is operational and the sash is
at the appropriate height. Assemble all necessary equipment (spatulas, weigh boats,
glassware) and PPE.

Weighing: Carefully weigh the required amount of the solid compound inside the fume hood.
Use a spatula to transfer the powder, avoiding the creation of dust clouds.

Transfer/Reaction Setup: If dissolving, add the solvent to the solid slowly. If adding to a
reaction, do so in a controlled manner. All transfers should occur within the fume hood.

Post-Handling: Tightly cap the source container. Decontaminate the spatula and work
surface with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and
water.

Doffing PPE: Remove gloves first, turning them inside out, and dispose of them in the
designated chemical waste. Remove the lab coat and goggles. Wash hands thoroughly with
soap and water.
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Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or release.
4.1 First-Aid Measures

Immediate and appropriate first aid is critical.

e In Case of Eye Contact (H319):

o Immediately flush the eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[20] An emergency eyewash station should
be used.

o Remove contact lenses if present and easy to do. Continue rinsing.[21]
o Seek immediate medical attention.[20]
e In Case of Skin Contact (H315):
o Immediately remove all contaminated clothing.
o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[20]
o If skin irritation persists, seek medical advice.[21]
e If Inhaled (H335):
o Move the individual to fresh air at once.[20]

o If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial
respiration.

o Seek medical attention.
o If Swallowed (H302):

o Do NOT induce vomiting.[21]
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o Rinse the mouth with water.

o If the person is conscious, have them drink one or two glasses of water to dilute the
substance.

o Seek immediate medical attention and provide the Safety Data Sheet to the medical
professional.[20]

4.2 Accidental Release Measures

A prompt and systematic response can prevent a minor spill from becoming a major incident.
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Caption: Workflow for responding to an accidental spill.

4.3 Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13][22]

e Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and
hydrogen iodide.[18][23]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[18][19]

Section 5: Storage and Disposal

Proper storage and disposal are final, critical steps in the chemical's lifecycle to ensure safety
and environmental protection.

5.1 Storage

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[21][24]
While some suppliers suggest room temperature storage[6], others recommend refrigeration
(2-8°C or 0°C) and protection from light.[4][5] To maximize stability and ensure safety, storing
the compound in a refrigerator at 2-8°C, protected from light, is the most prudent and
recommended practice.

e Incompatibilities: Store away from strong oxidizing agents and bases.[18][23]
5.2 Disposal

e Procedure: All waste material, including empty containers and contaminated PPE, must be
disposed of as hazardous chemical waste.[18] Disposal must be conducted in accordance
with all local, regional, and national environmental regulations. Do not dispose of it down the
drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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